6-Piperidin-3-ylpyridine-2-carboxamide dihydrochloride
Description
6-Piperidin-3-ylpyridine-2-carboxamide dihydrochloride is a chemical compound with the molecular formula C11H17Cl2N3O . It is used in various scientific and research applications .
Synthesis Analysis
The synthesis of piperidine derivatives, such as 6-Piperidin-3-ylpyridine-2-carboxamide dihydrochloride, has been the subject of recent research . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of 6-Piperidin-3-ylpyridine-2-carboxamide dihydrochloride consists of 11 carbon atoms, 17 hydrogen atoms, 2 chlorine atoms, 3 nitrogen atoms, and 1 oxygen atom . The molecular weight of the compound is 278.18 g/mol.Scientific Research Applications
Drug Design and Synthesis
6-Piperidin-3-ylpyridine-2-carboxamide dihydrochloride: is a piperidine derivative, which is a crucial building block in medicinal chemistry. Piperidine structures are found in more than twenty classes of pharmaceuticals . The compound’s structural flexibility allows for the synthesis of various drug candidates, particularly in the development of central nervous system (CNS) agents, cardiovascular drugs, and analgesics.
Pharmacological Research
This compound has been studied for its pharmacological properties. As a part of the piperidine family, it is involved in the discovery and biological evaluation of potential drugs . Its role in modulating biological systems makes it a valuable agent for studying receptor-ligand interactions and enzyme inhibition.
Biological Systems Studies
In biological research, 6-Piperidin-3-ylpyridine-2-carboxamide dihydrochloride is used to investigate its effects on various biological systems. It can be employed to study its interaction with biomolecules, providing insights into cellular processes and mechanisms.
Therapeutic Agent Investigation
Researchers are exploring the therapeutic potential of this compound. Its application as a therapeutic agent includes investigating its efficacy and safety profile in preclinical studies. This involves assessing its pharmacokinetics, pharmacodynamics, and toxicological aspects to determine its suitability as a medication.
properties
IUPAC Name |
6-piperidin-3-ylpyridine-2-carboxamide;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O.2ClH/c12-11(15)10-5-1-4-9(14-10)8-3-2-6-13-7-8;;/h1,4-5,8,13H,2-3,6-7H2,(H2,12,15);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IODNFIJKTXYNNX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C2=NC(=CC=C2)C(=O)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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